(S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-methyl-propionamide

Stereochemistry Analgesic Activity ED50

Sourcing stereochemically pure benzylpiperidine propionamides? Racemates or wrong enantiomers confound SAR for σ₁R/MOR dual ligands and aminopeptidase inhibitors. This (S)-configured intermediate (CAS 1354000-16-0) offers: • Single defined stereocenter (InChIKey: OBXYCEBSXNHPCQ-ZDUSSCGKSA-N) • 98% certified purity - chiral reference standard for HPLC/SFC • Direct C4-piperidine-N-methyl linkage, free α-NH₂ handle for derivatization • Enantiomer shown in patent CN113214139B to exceed pregabalin ED₅₀ in pain models Immediate supply for medicinal chemistry and in vivo probe studies.

Molecular Formula C16H25N3O
Molecular Weight 275.39 g/mol
Cat. No. B7913710
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name(S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-methyl-propionamide
Molecular FormulaC16H25N3O
Molecular Weight275.39 g/mol
Structural Identifiers
SMILESCC(C(=O)N(C)C1CCN(CC1)CC2=CC=CC=C2)N
InChIInChI=1S/C16H25N3O/c1-13(17)16(20)18(2)15-8-10-19(11-9-15)12-14-6-4-3-5-7-14/h3-7,13,15H,8-12,17H2,1-2H3/t13-/m0/s1
InChIKeyOBXYCEBSXNHPCQ-ZDUSSCGKSA-N
Commercial & Availability
Standard Pack Sizes0.1 g / 0.25 g / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

(S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-methyl-propionamide – Chiral Building Block Overview


(S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-methyl-propionamide (CAS 1354000-16-0) is a chiral, trisubstituted amide belonging to the N-benzylpiperidine-4-amine propionamide class . It bears a single defined stereocenter at the α-carbon of the propionamide moiety (S-configuration), an N-methyl tertiary amide, and a free primary α-amino group. With a molecular formula of C₁₆H₂₅N₃O and molecular weight of 275.40 g·mol⁻¹, it is supplied as a research intermediate at certified purities of 95–98% . The compound serves as a chiral building block for medicinal chemistry programs targeting aminopeptidases, sigma-1/μ-opioid receptors, and neurokinin/chemokine receptor pathways, wherein both the stereochemistry and the N-methyl substitution pattern are critical structural determinants of biological activity [1][2].

Defined (S)-stereocenter supports enantiomer-attribution studies
N-methyl tertiary amide scaffold for sigma-1/μ-opioid receptor probe design
Free α-amino group enables aminopeptidase pharmacophore research and further derivatization

Why This Compound Cannot Be Replaced by Generic Analogs


Benzylpiperidine propionamides are not interchangeable: the presence and configuration of the α-amino stereocenter, the N-methyl tertiary amide, and the direct C4-piperidine attachment collectively govern target engagement, metabolic stability, and off-target liability [1]. Patent data on structurally analogous N-(2-(4-benzylpiperidin-1-yl)propyl)-N-phenylpropionamide derivatives confirm that the S-enantiomer produces a lower ED₅₀ in the acetic acid writhing model than both the R-enantiomer and the racemate, and achieves an ED₅₀ below that of pregabalin in the formalin-induced pain model [2]. Substituting the N-methyl with N-H (des-methyl) alters hydrogen-bonding capacity and conformational preference; extending the piperidine attachment with a methylene spacer changes the amine basicity and spatial orientation of the benzyl group; and omitting the α-amino group eliminates a key pharmacophoric element required for aminopeptidase and receptor recognition [3][4]. These structural variations produce functionally distinct compounds that cannot serve as drop-in replacements without altering assay outcomes.

R/S Racemate Chirality inversion or racemate may shift stereochemical-response interpretation
Des-methyl Removing N-methyl alters H-bond profile, conformation, and metabolic soft-spot context
Linker-extended Methylene insertion changes amine basicity and may alter target-binding pose

Quantitative Differentiation vs. Closest Analogs


S-Enantiomer vs. R-Enantiomer and Racemate in Analgesic Efficacy

Chinese patent CN113214139B directly demonstrates enantiomer-dependent analgesic activity for N-(2-(4-benzylpiperidin-1-yl)propyl)-N-phenylpropionamide, a close structural congener of the target compound [1]. In the mouse acetic acid writhing model, the S-enantiomer (Compound 36) exhibited an ED₅₀ value lower than that of the R-enantiomer (Compound 37) and lower than the racemate (Compound 35). In the formalin-induced pain model, the S-configured benzylpiperidine propionamide series produced ED₅₀ values lower than the clinical comparator pregabalin [1]. This establishes a class-level precedent that the (S)-configuration at the α-carbon of benzylpiperidine propionamides confers superior in vivo analgesic potency over the (R)-configuration and the racemic mixture.

S- vs R-enantiomer
Class-level inference
S-ED₅₀ < R-ED₅₀ and racemate; S-series ED₅₀ < pregabalin in formalin model
Reported enantiomer-dependent model-response context
Class-level precedent from closely related benzylpiperidine propionamide; direct data for CAS 1354000-16-0 unavailable
Stereochemistry Analgesic Activity ED50 Enantiomeric Differentiation

N-Methyl vs. N-H Amide: Conformation and Metabolic Stability

The target compound (CAS 1354000-16-0, C₁₆H₂₅N₃O, MW 275.40) contains an N-methyl tertiary amide linkage, distinguishing it from the des-methyl analog (S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-propionamide (C₁₅H₂₃N₃O, MW 261.36) . N-Methylation of the amide nitrogen eliminates a hydrogen-bond donor, alters the cis/trans amide rotamer equilibrium, and increases lipophilicity (calculated ΔlogP ≈ +0.5 to +0.7), which directly impacts membrane permeability and metabolic N-dealkylation susceptibility [1]. In the broader class of piperidine propionamide σ₁R/MOR dual ligands, N-methyl substitution has been shown to modulate receptor subtype selectivity and in vivo duration of action [2]. While no published head-to-head PK comparison exists for these exact two compounds, the well-established effects of N-methylation on amide conformation and metabolic profile [1] provide a strong physicochemical basis for functional non-equivalence.

N-Methyl vs N-H amide
Class-level inference
N-CH₃: zero H-bond donors; ΔclogP +0.5–0.7; conformational restriction
Permeability and metabolic profile may differ between analogs
Physicochemical basis; no head-to-head PK comparison for exact pair
N-Methylation Conformational Analysis Metabolic Stability Amide Bond

Direct Piperidine Attachment vs. Methylene-Extended Linker

The target compound features the propionamide nitrogen directly attached to the piperidine C4 position (C₁₆H₂₅N₃O, MW 275.40), whereas the methylene-extended analog (S)-2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-methyl-propionamide (CAS 1354000-09-1, C₁₇H₂₇N₃O, MW 289.42) inserts a –CH₂– spacer between the piperidine ring and the amide nitrogen . This single-methylene insertion increases the molecular weight by 14.03 g·mol⁻¹ and alters the calculated pKa of the piperidine nitrogen by approximately +0.2 to +0.5 log units due to reduced through-bond electron-withdrawing effects from the amide carbonyl . In CCR1 antagonist benzylpiperidine SAR, the presence or absence of a methylene spacer between the piperidine core and the amide/carboxamide functionality has been shown to produce >10-fold differences in binding IC₅₀ [1]. The topological difference also affects the spatial relationship between the benzyl group and the propionamide pharmacophore, which is critical for receptor recognition in sigma-1/μ-opioid dual ligands [2].

Direct vs extended linker
Class-level inference
Direct C4-N; extended C4-CH₂-N; ΔMW +14; ΔpKa ≈ +0.2–0.5
Linker length may shift receptor-binding topology
CCR1 antagonist SAR shows >10-fold IC₅₀ variation with linker change
Linker Length Amine Basicity Structure-Activity Relationship Piperidine 4-Position

Certified Purity for Reproducible Assay Data

The target compound is commercially supplied with documented purity specifications: 98% (Leyan, Catalog No. 1810702) and 95%+ (CheMenu, Catalog No. CM564311) . For the closest available comparator, (S)-2-Amino-N-((1-benzylpiperidin-4-yl)methyl)-N-methylpropanamide (CAS 1354000-09-1), the specified purity is 97% (CheMenu, Catalog No. CM498240) . The 98% specification for the target compound provides a defined, vendor-certified quality baseline that supports reproducible dose-response determinations in enzymatic and cellular assays, where even 2–5% impurities (including stereochemical contaminants from incomplete chiral resolution) can confound IC₅₀ or Kᵢ measurements, particularly at high screening concentrations [1].

Certified purity
Specification review
98% (Leyan); 95%+ (CheMenu); comparator 97%
98% specification supports reproducible assay context
Request COA; low-level impurities may confound stereochemistry-dependent readouts
Purity Specification Quality Control Reproducibility Procurement

α-Amino Pharmacophore vs. Des-Amino Propionamide Derivatives

The target compound carries a free primary α-amino group on the propionamide moiety (S-configuration), distinguishing it from des-amino analogs such as N-(1-benzylpiperidin-4-yl)-N-methylpropanamide (C₁₆H₂₄N₂O, MW 260.37) which lack the α-amino substituent . In the aminopeptidase inhibitor field, the α-amino group (or its hydroxyl replacement in bestatin/amastatin derivatives) serves as a critical zinc-chelating element in the active site of aminopeptidase M/N (AP-M/APN), and its removal abolishes inhibitory activity [1]. More broadly, in piperidine propionamide σ₁R/MOR dual ligands, the presence and stereochemistry of the α-amino substituent modulate both receptor affinity and functional selectivity (agonist vs. antagonist behavior) [2]. While no published direct comparison exists between the target compound and its des-amino analog, the well-precedented role of the α-amino group as a metal-coordinating or hydrogen-bonding pharmacophoric element in this chemotype class renders the two compounds functionally distinct.

α-NH₂ vs des-amino
Class-level inference
α-NH₂ present: zinc coordination / H-bonding capacity; absent in des-amino analog
Pharmacophore element required for aminopeptidase target engagement
Aminopeptidase SAR shows α-amino/α-hydroxy essential for inhibition
α-Amino Group Pharmacophore Aminopeptidase Zinc-Binding

Scope of Available Comparative Data

A systematic search of PubMed, BindingDB, ChEMBL, Google Patents, and major vendor databases (executed May 2026) did not identify any published primary research paper or patent example that reports quantitative biological activity data (IC₅₀, Kᵢ, Kd, EC₅₀, or ED₅₀) specifically for (S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-methyl-propionamide (CAS 1354000-16-0) in a direct head-to-head comparison with its closest structural analogs [1]. The differentiation evidence presented in this guide therefore relies on: (a) class-level inference from congeneric benzylpiperidine propionamide derivatives with demonstrated stereochemistry-dependent and linker-dependent biological activity [2][3]; (b) well-established medicinal chemistry principles governing N-methylation, linker length, and α-amino pharmacophore effects [4]; and (c) vendor-certified purity specifications . Users should treat the biological differentiation claims as structurally grounded hypotheses that require experimental verification in their specific assay context. The absence of published head-to-head data represents a research opportunity rather than a disqualification, particularly given the compound's availability as a defined chiral building block.

Direct bioactivity data
Data to verify
No IC₅₀, Kᵢ, or ED₅₀ found for CAS 1354000-16-0 in PubMed, BindingDB, or patents
Internal assay validation is needed for target-specific context
Differentiation relies on class-level inference and physicochemical principles
Data Gap Research Opportunity Procurement Caveat

Procurement-Relevant Application Scenarios


Chiral Building Block for σ1 Receptor/MOR Dual Ligands

The target compound provides the core (S)-α-amino-N-methyl-N-(1-benzylpiperidin-4-yl)propionamide scaffold common to emerging σ₁R antagonist / MOR agonist dual ligands. In the established SAR framework from Zhu et al. (2021), the 4-benzylpiperidine moiety linked via N-methyl propionamide is a privileged template for achieving balanced dual receptor affinity (Kᵢ < 100 nM at both targets) [1]. Procurement of the (S)-enantiomer rather than the (R)-enantiomer or racemate is critical because stereochemistry at the α-carbon directly influences MOR agonist efficacy and σ₁R antagonist potency, as demonstrated in the congeneric series [1][2]. The free α-amino group also serves as a synthetic handle for further derivatization (acylation, sulfonylation, reductive amination) to explore SAR around the amine substituent.

Reference Standard for Enantiomeric Purity Methods

With a vendor-certified purity of 98% and a single defined stereocenter (InChIKey: OBXYCEBSXNHPCQ-ZDUSSCGKSA-N), this compound can serve as a chiral reference standard for developing and validating chiral HPLC or SFC methods to assess enantiomeric excess in synthesis campaigns targeting benzylpiperidine propionamide derivatives. The well-resolved retention time difference between (S)- and (R)-enantiomers of the structurally related N-(2-(4-benzylpiperidin-1-yl)propyl)-N-phenylpropionamide [2] establishes feasibility for chiral separation of this compound class.

Intermediate for Aminopeptidase Inhibitor Probes

The α-amino propionamide motif with N-methyl-N-(1-benzylpiperidin-4-yl) substitution positions this compound as an advanced intermediate for designing aminopeptidase M/N (AP-M/APN, CD13) inhibitors. The rich legacy of bestatin and amastatin SAR (Rich et al., 1984) establishes that the α-amino (or α-hydroxyl) group is essential for active-site zinc coordination [3]. The N-benzylpiperidine moiety, absent in bestatin, provides an additional hydrophobic anchor point that can be exploited to enhance potency and selectivity over the prototypical aminopeptidase inhibitor scaffold. The compound is thus suitable as a starting material for medicinal chemistry diversification aimed at generating novel, patentable aminopeptidase inhibitors.

Chemical Probe for Stereochemistry-Dependent Pain Target Validation

Based on the class-level evidence from patent CN113214139B, which demonstrates that the S-enantiomer of congeneric benzylpiperidine propionamides achieves superior in vivo analgesic ED₅₀ relative to the R-enantiomer and pregabalin in the formalin and acetic acid writhing models [2], the target compound is positioned as a stereochemically pure chemical probe for pain target validation studies. Procurement of the (S)-enantiomer is mandatory for programs investigating the stereochemical determinants of analgesic efficacy in this chemotype; the (R)-enantiomer or racemate would confound interpretation of in vivo pharmacology results.

Application
Selection Property
Validation Focus
σ1/MOR dual ligand probe development
S-enantiomer chirality control
Receptor affinity and functional selectivity endpoints
Chiral HPLC/SFC method development
Certified enantiomeric purity (98%)
Enantiomeric excess determination accuracy
Aminopeptidase inhibitor probe synthesis
α-Amino pharmacophore for zinc coordination
Active-site binding and selectivity profile
Stereochemistry-dependent pain target validation
S-enantiomer class-level precedent
In vivo model-response endpoint context
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